Caprolactam Chloroacetate

• CAS No.: 868082-92-2
• Molecular Formula: C8H14ClNO3
• Molecular Weight: 207.65 g/mol
• IUPAC Name: azepan-2-one;2-chloroacetic acid
• InChI: InChI=1S/C6H11NO.C2H3ClO2/c8-6-4-2-1-3-5-7-6;3-1-2(4)5/h1-5H2,(H,7,8);1H2,(H,4,5)
• InChI Key: VKPBDHJGRCLBJT-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=O)NCC1.C(C(=O)O)Cl

Description

Caprolactam Chloroacetate is a useful research compound. Its molecular formula is C8H14ClNO3 and its molecular weight is 207.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 100 ml flask containing 11.32 g of ε-caprolactam (0.1 mol), 30 ml benzene was added and stirred for dissolution. Then 9.45 g of chloroacetic acid (0.1 mol) in 20 ml benzene was added dropwise into the flask over 20 min at room temperature. Then the reaction was stirred for another 7 hours. Desired product was formed after benzene was removed under reduced pressure and dried at 110° C. under 1–5 mmHg for 1 hour. The yellowish, moisture- and water-stable liquid of caprolactam chloroacetate was obtained with a yield of 95.9%, which has an ionic conductivity of 2.9×10−5 S/cm, a glass transition temperature of −67° C., and a Hammett acidic scale H0 of 5.03 using methyl yellow as indicator. After several days, it changed into a yellowish solid with melting point of 29° C.